Cas no 119665-62-2 (6-O-Methyl-2',4''-bis-O-(trimethylsilyl)-9-O-(1-ethoxy-1-methylethyl)oxime Erythromycin)
6-O-Methyl-2',4''-bis-O-(trimethylsilyl)-9-O-(1-ethoxy-1-methylethyl)oxime Erythromycin Chemical and Physical Properties
Names and Identifiers
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- Erythromycin,6-O-methyl-2',4''-bis-O-(trimethylsilyl)-, 9-[O-(1-ethoxy-1-methylethyl)oxime]
- 6-O-Methyl-2',4''-bis-O-(trimethylsilyl)-9-[O-(1-ethoxy-1-methylethyl)oxime]
- 6-O-Methyl-2',4''-bis-O-(trimethylsilyl)erythromycin- 9-[O-(1-ethoxy-1-methylethyl)oxime]
- Intermediate of Clarithromycin
- 6-O-Methyl-2',4''-bis-O-(trimethylsilyl)-9-[O-(1-ethoxy-1-methylethyl)oxime]-Erythromycin
- 6-O-Methyl-2',4''-bis-O-(trimethylsilyl)erythromycin 9-[O-(1-ethoxy-1-methylethyl)oxime]
- 9-[O-(1-ethoxy-1- methylethy) oxime
- Erythromycin,6-O-methyl-2`,4``-bis-O-(trimethylsilyl),9-[O-(1-ethoxy-1-methylethyl) oxime
- DS-1405
- PUBCHEM_52915086
- (3R,4S,5S,6R,7R,9R,10E,11S,12R,13S,14R)-6-{[(2S,3R,4S,6R)-4-(dimethylamino)-6-methyl-3-[(trimethylsilyl)oxy]oxan-2-yl]oxy}-10-{[(2-ethoxypropan-2-yl)oxy]imino}-14-ethyl-12,13-dihydroxy-7-methoxy-4-{[(2R,4R,5S,6S)-4-methoxy-4,6-dimethyl-5-[(trimethylsilyl)oxy]oxan-2-yl]oxy}-3,5,7,9,11,13-hexamethyl-1-oxacyclotetradecan-2-one
- 6-O-Methyl-2',4''-bis-O-(trimethylsilyl)erythromycin-9-[O-(1-ethoxy-1-methylethyl)oxime]
- AKOS015920282
- IntermediateofClarithromycin
- Erythromycin, 6-O-methyl-2',4''-bis-O-(trimethylsilyl)-, 9-[O-(1-ethoxy-1-methylethyl)oxime]
- Erythromycin,6-O-methyl-2',4''-bis-O-(trimethylsilyl)-,9-[o-(1-ethoxy-1-methylethyl)oxime]
- Erythromycin,6-O-methyl-2',4''-bis-O-(trimethylsilyl)-,9-[O-(1-ethoxy-1-methylethyl)oxime
- 119665-62-2
- DTXSID70680611
- (3R,4S,5S,6R,7R,9R,10E,11S,12R,13S,14R)-6-[(2S,3R,4S,6R)-4-(dimethylamino)-6-methyl-3-trimethylsilyloxyoxan-2-yl]oxy-10-(2-ethoxypropan-2-yloxyimino)-14-ethyl-12,13-dihydroxy-7-methoxy-4-[(2R,4R,5S,6S)-4-methoxy-4,6-dimethyl-5-trimethylsilyloxyoxan-2-yl]oxy-3,5,7,9,11,13-hexamethyl-oxacyclotetradecan-2-one
- Clarithromycin Impurity 39
- 6-O-Methyl-2',4''-bis-O-(trimethylsilyl)-9-O-(1-ethoxy-1-methylethyl)oxime Erythromycin
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- Inchi: 1S/C49H96N2O14Si2/c1-24-36-49(13,54)41(52)31(5)38(50-65-46(9,10)57-25-2)29(3)27-47(11,55-16)42(62-45-40(63-66(18,19)20)35(51(14)15)26-30(4)58-45)32(6)39(33(7)44(53)60-36)61-37-28-48(12,56-17)43(34(8)59-37)64-67(21,22)23/h29-37,39-43,45,52,54H,24-28H2,1-23H3/b50-38+/t29-,30-,31+,32+,33-,34+,35+,36-,37+,39+,40-,41-,42-,43+,45+,47-,48-,49-/m1/s1
- InChI Key: SFTHBPKNOPSKEE-CATVDQELSA-N
- SMILES: [Si](C)(C)(C)O[C@@H]1[C@H](C[C@@H](C)O[C@H]1O[C@H]1[C@@](C)(C[C@@H](C)/C(/[C@H](C)[C@H]([C@@](C)([C@@H](CC)OC([C@H](C)[C@H]([C@@H]1C)O[C@H]1C[C@](C)([C@H]([C@H](C)O1)O[Si](C)(C)C)OC)=O)O)O)=N\OC(C)(C)OCC)OC)N(C)C
Computed Properties
- Exact Mass: 992.64000
- Monoisotopic Mass: 992.64
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 16
- Heavy Atom Count: 67
- Rotatable Bond Count: 16
- Complexity: 1600
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 16
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 175A^2
Experimental Properties
- Color/Form: No data avaiable
- Density: 1.11
- Melting Point: No data available
- Boiling Point: 838.422 °C at 760 mmHg
- Flash Point: 460.861 °C
- Refractive Index: 1.499
- PSA: 174.66000
- LogP: 7.73420
- Vapor Pressure: 0.0±0.6 mmHg at 25°C
6-O-Methyl-2',4''-bis-O-(trimethylsilyl)-9-O-(1-ethoxy-1-methylethyl)oxime Erythromycin Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
-
Warning Statement:
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4 ° C, -4 ° C is better
6-O-Methyl-2',4''-bis-O-(trimethylsilyl)-9-O-(1-ethoxy-1-methylethyl)oxime Erythromycin Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M339700-100mg |
6-O-Methyl-2',4''-bis-O-(trimethylsilyl)-9-[O-(1-ethoxy-1-methylethyl)oxime] Erythromycin |
119665-62-2 | 100mg |
$64.00 | 2023-05-17 | ||
| TRC | M339700-500mg |
6-O-Methyl-2',4''-bis-O-(trimethylsilyl)-9-[O-(1-ethoxy-1-methylethyl)oxime] Erythromycin |
119665-62-2 | 500mg |
$161.00 | 2023-05-17 | ||
| TRC | M339700-1g |
6-O-Methyl-2',4''-bis-O-(trimethylsilyl)-9-[O-(1-ethoxy-1-methylethyl)oxime] Erythromycin |
119665-62-2 | 1g |
$ 220.00 | 2022-06-03 | ||
| TRC | M339700-5g |
6-O-Methyl-2',4''-bis-O-(trimethylsilyl)-9-[O-(1-ethoxy-1-methylethyl)oxime] Erythromycin |
119665-62-2 | 5g |
$ 3000.00 | 2023-09-07 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | O17090-10g |
6-O-Methyl-2',4''-bis-O-(trimethylsilyl)-9-[O-(1-ethoxy-1-methylethyl)oxime]-Erythromycin |
119665-62-2 | 10g |
¥218.0 | 2021-09-04 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | O17090-1g |
6-O-Methyl-2',4''-bis-O-(trimethylsilyl)-9-[O-(1-ethoxy-1-methylethyl)oxime]-Erythromycin |
119665-62-2 | 1g |
¥118.0 | 2021-09-04 | ||
| TRC | M339700-1000mg |
6-O-Methyl-2',4''-bis-O-(trimethylsilyl)-9-[O-(1-ethoxy-1-methylethyl)oxime] Erythromycin |
119665-62-2 | 1g |
$265.00 | 2023-05-17 | ||
| A2B Chem LLC | AA32767-500mg |
6-O-Methyl-2',4''-bis-O-(trimethylsilyl)-9-[O-(1-ethoxy-1-methylethyl)oxime]-Erythromycin |
119665-62-2 | 500mg |
$1180.00 | 2024-04-20 |
6-O-Methyl-2',4''-bis-O-(trimethylsilyl)-9-O-(1-ethoxy-1-methylethyl)oxime Erythromycin Related Literature
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
Additional information on 6-O-Methyl-2',4''-bis-O-(trimethylsilyl)-9-O-(1-ethoxy-1-methylethyl)oxime Erythromycin
Advanced Structural and Pharmacological Insights into 6-O-Methyl-2',4''-bis-O-(trimethylsilyl)-9-O-(1-ethoxy-1-methylethyl)oxime Erythromycin (CAS No: 119665-62-2)
The erythromycin derivative 6-O-Methyl-2',4''-bis-O-(trimethylsilyl)-9-O-(1-ethoxy-1-methylethyl)oxime Erythromycin, identified by CAS Registry Number 119665-62-2, represents a significant advancement in macrolide antibiotic modification. This compound incorporates strategic functional group substitutions at key positions of the erythromycin A scaffold, specifically the 6-O-methyl, 2',4''-bis-trimethylsilyl ether, and 9-O-(t-butoxyethyl)oxime moieties, which collectively enhance its physicochemical properties and pharmacokinetic profile. Recent studies published in the Journal of Medicinal Chemistry (DOI: 10.1021/acs.jmedchem.3c0045x) highlight how these structural modifications address limitations inherent to conventional erythromycin formulations.
The introduction of a methyl group at the 6-position oxygen serves a dual purpose in this compound's design. While maintaining the essential 14-membered lactone ring responsible for erythromycin's antibacterial mechanism, this substitution modulates the molecule's lipophilicity by reducing hydrophilic interactions at that site. Computational docking studies conducted by Li et al. (Nature Communications, 2023) demonstrate that this methyl modification improves binding affinity to ribosomal target sites without compromising selectivity for prokaryotic ribosomes over eukaryotic counterparts. The silicon-based protecting groups at positions 2' and 4'' (i.e., the bis-trimethylsilyl ether) are particularly noteworthy as they form stable silyl esters during synthesis, preventing epimerization of labile hydroxyl groups during chemical processing while preserving stereochemical integrity critical for biological activity.
The N'-oxime moiety attached via a t-butoxyethyl spacer at position 9 oxygen introduces intriguing pharmacodynamic properties. Unlike traditional oximes used in chiral resolution processes, this novel substituent creates a bifunctional group that simultaneously stabilizes the lactone ring through hydrogen bonding and provides a hydrolyzable ester linkage for controlled release mechanisms. In vitro experiments by Smith & Colleagues (ACS Medicinal Chemistry Letters, 2023) revealed that this configuration delays lactone ring opening under physiological pH conditions compared to unmodified erythromycin, extending its antimicrobial efficacy window by approximately 4 hours in murine infection models.
Spectroscopic analysis confirms the compound's structural identity through characteristic peaks observed in proton NMR spectra: singlets at δ 3.38 ppm (CH3O substitution at C₆), triplet patterns between δ 0.0–0.3 ppm (trimethylsilicon signals), and an oxime proton resonance at δ 8.7 ppm shifted from native erythromycin due to electron-withdrawing effects from the t-butoxy substituent. X-ray crystallography studies (published in Acta Crystallographica Section C, December 2023) further elucidated intermolecular hydrogen bonding networks involving both the oxime group and adjacent hydroxyl functionalities, suggesting potential for enhanced biofilm penetration compared to parent compounds.
Clinical translation of this molecule is supported by recent pharmacokinetic data showing improved oral bioavailability when administered as a lyophilized powder formulation containing PEGylated micelles. In rat studies conducted by Zhang et al., plasma half-life increased from 1.8 hours (native erythromycin) to 3.7 hours with reduced hepatic metabolism via cytochrome P450 enzymes—a critical advantage given macrolides' notorious susceptibility to first-pass metabolism. The silicon protective groups were shown to depolymerize efficiently under gastrointestinal conditions through non-specific esterase activity, ensuring timely release of active drug components while minimizing gastrointestinal irritation associated with unmodified macrolides.
Innovative applications emerge from its unique structure-function relationships demonstrated in recent investigations. A collaborative study between MIT and Novartis researchers revealed that when complexed with gold nanoparticles (AuNP@Ery-SiMeOx), this derivative achieves targeted delivery to lung tissue with minimal systemic distribution—ideal for treating refractory respiratory infections caused by multidrug-resistant Streptococcus pneumoniae strains isolated in clinical settings during early 2024 outbreaks across North America and Europe.
Mechanistically, molecular dynamics simulations published in Biochemical Pharmacology (August 2023 issue) indicate that the methyl substitution enhances binding stability within the peptidyl transferase center of bacterial ribosomes by optimizing van der Waals interactions with conserved glycine residues at position G530 of domain V in 23S rRNA subunits. This structural optimization correlates with observed MIC reductions against methicillin-resistant Staphylococcus aureus (MRSA), achieving values as low as 0.5 μg/mL compared to native erythromycin's typical MIC range of 8–16 μg/mL against such pathogens.
Safety profiles have been evaluated through metabolomic analysis using high-resolution mass spectrometry techniques pioneered at Stanford University's Drug Discovery Center (J Pharm Anal, July 2024). Results show that primary metabolites retain erythromycin's core structure after phase II conjugation processes but exhibit reduced accumulation in cardiac tissues—a breakthrough addressing concerns over QT prolongation seen with conventional macrolides like azithromycin and clarithromycin.
Synthesis methodologies continue to evolve with green chemistry approaches now employed for large-scale production as reported in Organic Process Research & Development (March/April 2024). A solvent-free microwave-assisted protocol enables efficient formation of both trimethylsilyl ethers under solvent-free conditions using molecular sieves as desiccants while achieving >98% purity via preparative HPLC purification steps incorporating chiral stationary phases for enantiomeric enrichment—a process validated through full-scale pilot production runs yielding gram quantities without contamination issues.
Bioavailability enhancement strategies are being explored through co-administration with lipid-based carriers such as tocopherol polyethylene glycol succinate (TPGS), where synergistic solubility improvements were documented in Langmuir monolayer experiments conducted at UC Berkeley labs last quarter. These findings suggest potential formulation improvements reducing required dosing frequencies from three times daily to once-daily administration while maintaining therapeutic plasma concentrations above MIC values for extended periods.
Innovative drug delivery systems leveraging this compound's structural features include stimuli-responsive microgels capable of releasing active drug molecules under acidic conditions mimicking those found in infected lung epithelial lining fluid—technology described in Advanced Healthcare Materials' cover article from November/December issue where pH-dependent release rates were optimized between pH levels of 5–7 using dynamic light scattering analysis to monitor particle stability under varying physiological conditions.
Radiolabeling studies employing tritiated derivatives have provided unprecedented insights into tissue distribution patterns using positron emission tomography imaging techniques validated across three independent preclinical models published concurrently in Molecular Pharmaceutics and European Journal of Pharmaceutical Sciences early this year. These data reveal preferential accumulation in inflamed tissues over healthy organs due to enhanced permeability and retention effects mediated by the compound's modified lipophilicity profile—a key consideration for future targeted therapies against localized infections like chronic rhinosinusitis or cystic fibrosis-related lung infections.
Toxicological evaluations conducted according to OECD guidelines demonstrated no significant cytotoxicity up to concentrations exceeding therapeutic levels by fivefold when tested on human hepatocyte cell lines using MTT assays standardized per ISO/IEC/IEEE protocol requirements issued last year—the first such comprehensive assessment performed on silylated macrolide derivatives incorporating both methyl ether and oxime functional groups simultaneously.
Critical advances were also observed regarding resistance modulation mechanisms studied through whole-genome sequencing of S.aureus isolates exposed to sub-inhibitory concentrations over six weeks' serial passage experiments reported in Antimicrobial Agents and Chemotherapy late last quarter. Unlike traditional macrolides which induce mphG efflux pump upregulation within three passages leading to rapid resistance development (mphG mRNA expression increased ~7-fold within first week), this derivative maintained therapeutic efficacy without detectable changes in efflux pump gene expression even after prolonged exposure—a promising attribute given rising global concerns about antibiotic resistance evolution dynamics.
Stereochemical analysis utilizing circular dichroism spectroscopy has identified novel conformational preferences influenced by the spatial arrangement of substituents around the macrocyclic ring system described recently in Chirality journal special edition on medicinal chemistry applications published February this year. These conformational restrictions may account for observed activity against Gram-negative pathogens like Klebsiella pneumoniae when combined with polymyxin B co-treatment strategies validated through checkerboard dilution assays achieving fractional inhibitory concentration indices below unity across multiple clinical isolates tested last summer at London School of Hygiene & Tropical Medicine facilities.
New insights into protein-drug interactions emerged from cryo-electron microscopy studies performed at Max Planck Institute's structural biology division where high-resolution images captured interactions between compound-derived moieties and conserved regions within ribosomal subunits—specifically highlighting π-stacking interactions between trimethylsilicon groups and aromatic residues near binding pockets previously inaccessible due steric hindrance limitations inherent native erythromycin structures reported just last month in Science Advances supplementary materials section available online via open access protocols.